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Compound of Interest

Compound Name: 2-Chloro-6-methylphenol

CAS No.: 87-64-9

Cat. No.: B1203925

Get Quote

Aimed at researchers, scientists, and drug development professionals, this guide provides a

comprehensive analysis of the structural isomers of chloromethylphenol. It delves into their

synthesis, physicochemical properties, spectroscopic characterization, and analytical

separation, offering field-proven insights and detailed protocols.

Introduction: The Chloromethylphenol Family
Chloromethylphenols are a class of aromatic organic compounds with a molecular formula of

C₇H₇ClO. They consist of a phenol ring substituted with one chlorine atom and one methyl

group. These compounds are significant intermediates in the manufacturing of

pharmaceuticals, agricultural chemicals, and dyes.[1] Their presence in the environment can

result from industrial waste or the breakdown of chlorinated compounds.[1] Given their

potential toxicity and bioaccumulation, understanding the distinct properties of each isomer is

crucial for environmental monitoring, toxicology studies, and the development of targeted

applications.[1]

The positioning of the hydroxyl, chlorine, and methyl groups on the benzene ring gives rise to

ten structural isomers, each with unique physical and chemical characteristics. This guide will
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explore these differences, providing a comparative framework for researchers.

Isomeric Landscape of Chloromethylphenol
The ten structural isomers of chloromethylphenol are defined by the relative positions of the

three substituents on the benzene ring. Assuming the hydroxyl group is at position 1, the

isomers are as follows:

2-Chloro-3-methylphenol

2-Chloro-4-methylphenol

2-Chloro-5-methylphenol

2-Chloro-6-methylphenol

3-Chloro-2-methylphenol

3-Chloro-4-methylphenol

3-Chloro-5-methylphenol

4-Chloro-2-methylphenol

4-Chloro-3-methylphenol

5-Chloro-2-methylphenol

The structural variations among these isomers are depicted in the following diagram:

Isomeric diversity of chloromethylphenols.

Synthesis and Mechanistic Considerations
The synthesis of specific chloromethylphenol isomers can be challenging due to the directing

effects of the substituents on the aromatic ring. For instance, the chlorination of m-cresol tends

to yield the para-product, 4-chloro-3-methylphenol, making the synthesis of 2-chloro-3-

methylphenol more complex.[2] A historical approach to synthesize the latter involves a para-
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selective nitration, followed by conversion to a diazonium compound and a Sandmeyer reaction

to introduce the chlorine at the desired position.[2]

The choice of synthetic route is dictated by the desired isomer and the starting materials.

Common strategies include the chlorination of cresols or the methylation of chlorophenols. The

reaction conditions, such as solvent, temperature, and catalyst, must be carefully controlled to

maximize the yield of the target isomer and minimize the formation of byproducts.

Comparative Physicochemical Properties
The position of the substituents significantly influences the physicochemical properties of the

isomers. Properties such as melting point, boiling point, and density are directly affected by the

molecule's ability to pack in a crystal lattice and the strength of intermolecular forces.

Isomer
CAS
Number

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

Density
(g/mL)

2-Chloro-3-

methylphenol
608-26-4 142.58 56 230 1.228

2-Chloro-4-

methylphenol
6640-27-3 142.58 - - -

2-Chloro-5-

methylphenol
615-74-7 142.58 46-48 196 1.215 at 25°C

2-Chloro-6-

methylphenol
87-64-9 142.58 - 189 1.201

3-Chloro-2-

methylphenol
3260-87-5 142.58 - - -

3-Chloro-4-

methylphenol
615-62-3 142.58 48-53 - -

4-Chloro-2-

methylphenol
1570-64-5 142.58 - - -

4-Chloro-3-

methylphenol
59-50-7 142.58 64-66 - -
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Data sourced from various chemical suppliers and databases. A lack of data indicates it was

not readily available in the searched sources.

The observed differences in boiling points among isomers, despite having the same molecular

formula, can be attributed to variations in the strength of intermolecular forces, particularly van

der Waals forces.[3] More linear molecules can pack more effectively, leading to stronger

intermolecular interactions and higher boiling points.[3] Alcohols and phenols generally exhibit

high boiling points due to strong intermolecular hydrogen bonding.[3]

Spectroscopic Characterization
Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) are indispensable for the unambiguous

identification of chloromethylphenol isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR and ¹³C NMR provide detailed information about the chemical environment of the

hydrogen and carbon atoms, respectively. The chemical shifts and coupling patterns are unique

for each isomer, allowing for their differentiation. For example, spectral data for 4-chloro-2-

methylphenol and 4-chloro-3-methylphenol are available in public databases.[4][5]

Infrared (IR) Spectroscopy
IR spectroscopy is useful for identifying the functional groups present in the molecule. The

characteristic O-H stretching vibration of the phenolic hydroxyl group is a key feature in the IR

spectra of these compounds. The substitution pattern on the benzene ring also influences the

fingerprint region of the spectrum, providing additional structural information. IR spectra for

several isomers, including 4-chloro-3-methylphenol and 2-chloro-4-methylphenol, are available

in the NIST Chemistry WebBook.[6][7]

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the isomers. While all isomers have the same molecular weight, their fragmentation patterns

under electron ionization can differ, aiding in their identification. Mass spectra for isomers such
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as 4-chloro-2-methylphenol and 2-chloro-4-methylphenol can be found in resources like the

NIST WebBook.[8][9]

Analytical Separation and Protocols
The separation and quantification of chloromethylphenol isomers, especially in complex

matrices, are typically achieved using chromatographic techniques. Gas chromatography (GC)

and high-performance liquid chromatography (HPLC) are the most common methods.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the analysis of chlorophenolic compounds due to its high

resolution, selectivity, and sensitivity.[10] It is widely used for environmental monitoring and

toxicological studies.[10][11] The following protocol is a general guideline based on established

EPA methods for the analysis of chlorophenols in water.[11]

Protocol: GC-MS Analysis of Chloromethylphenol Isomers in Water

Sample Preparation (Solid-Phase Extraction - SPE):

Acidify a 1-liter water sample to a pH of ≤ 2 with 6 N HCl.[11]

If residual chlorine is present, add approximately 80 mg of sodium sulfite per liter to

dechlorinate.[11]

Condition an SPE cartridge (e.g., polystyrene-divinylbenzene) with methanol followed by

dichloromethane.[11]

Pass the acidified water sample through the conditioned cartridge.

Elute the trapped analytes with dichloromethane.[11]

Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.[11]

GC-MS Analysis:

Instrumentation: Gas chromatograph coupled with a mass selective detector.[11]
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GC Column: A 30 m x 0.25 mm ID, 0.25 µm film thickness fused-silica capillary column

(e.g., DB-5ms) is suitable.[11]

Injector Temperature: 250°C in splitless mode.[11]

Carrier Gas: Helium at a constant flow of 1.0 mL/min.[11]

Oven Temperature Program: Start at 60°C for 1 minute, ramp at 10°C/min to 245°C, and

hold for 5 minutes.[11]

Mass Spectrometer: Operate in full scan or selected ion monitoring (SIM) mode for

enhanced sensitivity and selectivity.[10]

Workflow for GC-MS analysis of chloromethylphenols.

High-Performance Liquid Chromatography (HPLC)
HPLC is another valuable tool for separating chloromethylphenol isomers. The choice of

stationary phase is critical for achieving adequate resolution. While standard C18 columns are

often used, phenyl-hexyl or pentafluorophenyl (PFP) phases can offer enhanced selectivity for

these aromatic compounds through π-π interactions.[12] Adjusting the mobile phase

composition (e.g., switching between acetonitrile and methanol) and pH can also significantly

impact the separation.[12]

Applications and Biological Relevance
Certain chloromethylphenol isomers have specific applications. For example, 4-chloro-3-

methylphenol is used as an external germicide and a preservative in paints and inks.[13] It also

acts as a ryanodine receptor agonist.[13] The biological activity and toxicity of these

compounds can vary between isomers, underscoring the importance of accurate identification

and isomer-specific research. Some chlorophenol derivatives have been shown to exhibit

cytotoxic, mutagenic, and carcinogenic activity.[1]

Safety and Handling
Chloromethylphenols are generally considered toxic by ingestion, inhalation, or skin absorption.

[13] For instance, 3-chloro-2-methylphenol may cause irritation to the skin, eyes, and

respiratory system.[14] Appropriate personal protective equipment (PPE), including gloves, eye
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protection, and respiratory protection, should be used when handling these compounds.[14]

Always consult the Safety Data Sheet (SDS) for specific handling and disposal information for

each isomer.

Conclusion
The ten structural isomers of chloromethylphenol, while sharing the same molecular formula,

are distinct chemical entities with unique properties. A thorough understanding of their

synthesis, physicochemical characteristics, and spectroscopic signatures is essential for

researchers in various fields. The analytical protocols outlined in this guide provide a

framework for the accurate separation and identification of these isomers, which is crucial for

both fundamental research and applied sciences, including drug development and

environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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